Cas no 896294-26-1 (N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896294-26-1
• MF: C₁₈H₂₁N₃O₄S₂
• MW: 407.507041692734
• CID: 5910671
• PubChem ID: 16829962
• Update Time: 2025-08-05

N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(4-methylphenyl)-N2-[[1-(2-thienylsulfonyl)-2-pyrrolidinyl]methyl]-
• 896294-26-1
• SMR000811398
• HMS3003I07
• F2574-0429
• CHEMBL1551530
• SR-01000023440
• SR-01000023440-1
• AKOS024661788
• N1-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)-N2-(p-tolyl)oxalamide
• MLS001234472
• N'-(4-methylphenyl)-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C18H21N3O4S2/c1-13-6-8-14(9-7-13)20-18(23)17(22)19-12-15-4-2-10-21(15)27(24,25)16-5-3-11-26-16/h3,5-9,11,15H,2,4,10,12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： NUQYDCSRAGQAEQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 407.09734851g/mol
• Monoisotopic Mass: 407.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896294-26-1)

The compound N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, identified by its CAS No. 896294-26-1, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the thiophene-2-sulfonyl and pyrrolidin-2-ylmethyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given its ability to interact with multiple biological targets.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by the need to address complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide compound aligns with this trend, as its multi-functional design allows for targeted interactions with enzymes and receptors. This has led to a growing body of literature exploring its structure-activity relationships (SAR) and pharmacokinetic properties.

One of the key advantages of this compound is its synthetic versatility. The presence of the thiophene ring and sulfonyl group provides a robust platform for further chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the ethanediamide linker can be optimized to enhance binding affinity or solubility, making it a valuable tool in hit-to-lead optimization campaigns. This flexibility has made it a popular choice among chemists working on fragment-based drug design.

The compound's CAS No. 896294-26-1 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis protocols, spectroscopic data, and biological activity profiles. Additionally, questions about its stability under various conditions and compatibility with other reagents are common, highlighting the need for detailed technical documentation. These queries underscore the compound's potential as a benchmark molecule in drug development.

From a mechanistic perspective, the N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide compound exhibits intriguing interactions with protease enzymes and G-protein-coupled receptors (GPCRs). Preliminary studies suggest that its sulfonamide group plays a critical role in these interactions, acting as a hydrogen bond acceptor or metal chelator. Such findings have spurred interest in its use as a probe molecule for studying enzyme kinetics and receptor signaling pathways.

In the context of green chemistry and sustainable synthesis, researchers are also exploring eco-friendly routes to produce this compound. The integration of catalytic methods and renewable solvents has been a focal point, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This aspect is particularly appealing to industries aiming to meet regulatory standards while maintaining cost-effectiveness.

Looking ahead, the N'-(4-methylphenyl)-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide compound is poised to play a pivotal role in advancing precision medicine and personalized therapeutics. Its modular structure and tunable properties make it an ideal candidate for combinatorial chemistry and high-throughput screening initiatives. As the scientific community continues to unravel its full potential, this compound is likely to remain a hot topic in both academic and industrial circles.